Cas no 73756-69-1 (Benzene, 1-(3-chloro-2-methylpropyl)-4-(1,1-dimethylethyl)-)

Benzene, 1-(3-chloro-2-methylpropyl)-4-(1,1-dimethylethyl)- structure
73756-69-1 structure
Product Name:Benzene, 1-(3-chloro-2-methylpropyl)-4-(1,1-dimethylethyl)-
CAS No:73756-69-1
MF:C14H21Cl
MW:224.769543409348
CID:542028
PubChem ID:13251817
Update Time:2025-04-19

Benzene, 1-(3-chloro-2-methylpropyl)-4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(3-chloro-2-methylpropyl)-4-(1,1-dimethylethyl)-
    • 1-tert-butyl-4-(3-chloro-2-methylpropyl)benzene
    • 3-(p-tert.-butyl-phenyl)-2-methyl-propyl chloride
    • 73756-69-1
    • 3-(4-tert.-butylphenyl)-2-methylpropyl chloride
    • SCHJRAGBMXVLKR-UHFFFAOYSA-N
    • DTXSID50532083
    • 3-(4-tert.-butylphenyl)-2-methyl-propyl chloride
    • 2-methyl-3-(p-tert.-butylphenyl)-propyl chloride
    • AKOS013993749
    • 3-(4-tert.butylphenyl)-2-methylpropyl chloride
    • SCHEMBL9296848
    • Inchi: 1S/C14H21Cl/c1-11(10-15)9-12-5-7-13(8-6-12)14(2,3)4/h5-8,11H,9-10H2,1-4H3
    • InChI Key: SCHJRAGBMXVLKR-UHFFFAOYSA-N
    • SMILES: ClCC(C)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 224.1331784g/mol
  • Monoisotopic Mass: 224.1331784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 0Ų

Benzene, 1-(3-chloro-2-methylpropyl)-4-(1,1-dimethylethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1660313-1g
1-(Tert-butyl)-4-(3-chloro-2-methylpropyl)benzene
73756-69-1 98%
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¥8890.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1660313-5g
1-(Tert-butyl)-4-(3-chloro-2-methylpropyl)benzene
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